Cas no 2219370-59-7 (3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione)

• Product Name: 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione
• CAS No: 2219370-59-7
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 6423078
• PubChem ID: 165605274
• Update Time: 2025-05-19

3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione
• 2219370-59-7
• EN300-1708153

• Inchi： 1S/C8H13NO4S/c1-8(5-14(2,12)13)3-6(10)4-9-7(8)11/h3-5H2,1-2H3,(H,9,11)
• InChI Key： UWXVJUVVKIOMRM-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C)C(NCC(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione

3-(Methanesulfonylmethyl)-3-methylpiperidine-2,5-dione: A Comprehensive Overview

The compound 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione, identified by the CAS number 2219370-59-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidinediones, which are known for their versatile structures and functional groups. The presence of the methanesulfonylmethyl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

The structural integrity of 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione is characterized by a six-membered piperidine ring system with two ketone groups at positions 2 and 5. The substitution at position 3 with a methanesulfonylmethyl group adds complexity to the molecule, enhancing its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for drug design.

From a synthetic perspective, the preparation of 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the piperidine ring system, followed by functionalization at specific positions. The introduction of the methanesulfonylmethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. These methods have been optimized in recent years to improve yield and purity, as reported in several high-impact journals.

The physical properties of this compound are equally intriguing. Its molecular weight is approximately 268 g/mol, and it exists as a white crystalline solid under standard conditions. The melting point is around 180°C, indicating a stable structure that can withstand moderate thermal stress. Solubility studies reveal that this compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties are crucial for its application in chromatographic separations and analytical techniques.

In terms of biological activity, 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione has shown promising results in vitro assays targeting various enzymes and receptors. Recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in numerous pathological conditions, including cancer and neurodegenerative diseases. The selectivity of this compound for HDAC isoforms has been a focal point of investigation, with studies suggesting potential therapeutic applications.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and eco-toxicological effects of chemicals like 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione becomes essential. Preliminary studies indicate that this compound undergoes microbial degradation under aerobic conditions, with half-life estimates suggesting moderate persistence in aquatic environments. Further research is required to assess its long-term effects on aquatic ecosystems.

In conclusion, 3-(methanesulfonylmethyl)-3-methylpiperidine-2,5-dione, CAS number 2219370-59-7, represents a valuable addition to the arsenal of chemical entities with diverse applications. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in organic chemistry and pharmacology.